Cas no 896721-69-0 (Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2R)-)

• Product Name: Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2R)-
• CAS No: 896721-69-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 1015969
• PubChem ID: 11535965
• Update Time: 2025-05-28

Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2R)-
• 896721-69-0
• boc-(r)-2-aminomethylpentanoic acid
• SCHEMBL13109049
• (2R)-2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}PENTANOIC ACID
• (R)-2-(((tert-Butoxycarbonyl)amino)methyl)pentanoic acid
• CS-0434194
• (2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)pentanoic acid
• DS-018882

• MDL： MFCD22200798
• Inchi： 1S/C11H21NO4/c1-5-6-8(9(13)14)7-12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： ZMTFJZAKAIBBQV-MRVPVSSYSA-N
• SMILES： O(C(NC[C@H](C(=O)O)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų